2,6-difluoro-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C13H10F2N2O/c14-10-4-1-5-11(15)12(10)13(18)17-8-9-3-2-6-16-7-9/h1-7H,8H2,(H,17,18)
• InChI Key: APHRIPMVUHERDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=CN=CC=C2)F
• Molecular Formula: C13H10F2N2O
• Molecular Weight: 248.23 g/mol

Description

2,6-difluoro-N-(3-pyridinylmethyl)benzamide is a compound that has been widely studied for its potential use in scientific research. This compound is often referred to as DFPB and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DFPB is not yet fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. Specifically, DFPB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression.
Biochemical and Physiological Effects:
DFPB has been shown to have a variety of biochemical and physiological effects. In addition to its potential as a cancer therapeutic, DFPB has also been shown to have anti-inflammatory and neuroprotective properties. These effects are thought to be due to the inhibition of HDACs, which play a role in a variety of cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using DFPB in lab experiments is its selectivity for HDAC inhibition. Unlike some other HDAC inhibitors, DFPB has a high degree of selectivity for specific HDAC isoforms, which can reduce the potential for off-target effects. However, one limitation of using DFPB is its relatively low potency compared to other HDAC inhibitors. This can make it more difficult to achieve the desired level of inhibition in some experiments.

Future Directions

There are several potential future directions for research involving DFPB. One area of interest is the development of more potent analogs of DFPB that could be used as cancer therapeutics. Another potential direction is the investigation of DFPB's potential as a treatment for other diseases such as neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of DFPB and its potential for off-target effects.

Scientific Research Applications

DFPB has been shown to have a variety of potential applications in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of cancer. DFPB has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study.